Cas no 2694745-61-2 (N-methyl-3-(pyridin-4-yloxy)aniline)

• Product Name: N-methyl-3-(pyridin-4-yloxy)aniline
• CAS No: 2694745-61-2
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5614637
• PubChem ID: 157043075
• Update Time: 2025-05-23

N-methyl-3-(pyridin-4-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-(pyridin-4-yloxy)aniline
• 2694745-61-2
• EN300-33048043

• Inchi： 1S/C12H12N2O/c1-13-10-3-2-4-12(9-10)15-11-5-7-14-8-6-11/h2-9,13H,1H3
• InChI Key： VXDUAPJRZVJYAA-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1=CC=CC(=C1)NC

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.2Ų

Additional information on N-methyl-3-(pyridin-4-yloxy)aniline

N-Methyl-3-(Pyridin-4-Yloxy)Aniline: A Comprehensive Overview

N-Methyl-3-(pyridin-4-yloxy)aniline, also known by its CAS number 2694745-61-2, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines an aniline moiety with a pyridine ring and a methyl group, making it a valuable building block for various chemical syntheses and applications.

The molecular structure of N-Methyl-3-(pyridin-4-yloxy)aniline consists of a benzene ring substituted with an amino group at the para position, which is further modified by a methyl group and a pyridin-4-yloxy substituent. This arrangement imparts the compound with distinctive electronic and steric properties, rendering it suitable for a wide range of applications. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs), due to its ability to coordinate with metal ions effectively.

In terms of synthesis, N-Methyl-3-(pyridin-4-yloxy)aniline can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the optimization of these methods to enhance yield and purity, particularly in the context of large-scale production for industrial applications. For instance, recent advancements in catalytic systems have enabled more efficient synthesis pathways, reducing reaction times and minimizing by-products.

The application of N-Methyl-3-(pyridin-4-yloxy)aniline extends beyond traditional chemical synthesis. In the realm of pharmacology, this compound has been investigated as a potential lead molecule for drug development. Its ability to modulate cellular signaling pathways makes it a promising candidate for therapeutic agents targeting diseases such as cancer and neurodegenerative disorders. Moreover, studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory processes, further underscoring its therapeutic potential.

Recent research has also focused on the environmental impact of N-Methyl-3-(pyridin-4-yloxy)aniline. Scientists have examined its biodegradability and toxicity profiles to assess its safety for use in various industrial and medical applications. These studies have revealed that under specific conditions, the compound can undergo efficient biodegradation, reducing its environmental footprint. Such findings are crucial for ensuring sustainable practices in the production and utilization of this compound.

In conclusion, N-Methyl-3-(pyridin-4-yloxy)aniline stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in the development of innovative materials and therapeutic agents. As research continues to uncover new potentials for this compound, its role in shaping future technologies and medicines is expected to grow significantly.